1-Stearoyl-2-Adrenoyl-sn-glycero-3-PC

• Molecular Formula: C48H88NO8P
• Molecular Weight: 838.2 g/mol
• InChI: InChI=1S/C48H88NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-39-41-48(51)57-46(45-56-58(52,53)55-43-42-49(3,4)5)44-54-47(50)40-38-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h14,16,20,22,24-25,29,31,46H,6-13,15,17-19,21,23,26-28,30,32-45H2,1-5H3/b16-14-,22-20-,25-24-,31-29-/t46-/m1/s1
• InChIKey: AXZGUCXCTZMPTR-UVGACIQRSA-N

1-Stearoyl-2-Adrenoyl-sn-glycero-3-PC Overview

1-Stearoyl-2-Adrenoyl-sn-glycero-3-PC (also designated PC(18:0/22:4) or 1-octadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-sn-glycero-3-phosphocholine) is a chemically defined, synthetic glycerophosphocholine species bearing a saturated stearoyl (C18:0) chain at the sn-1 position and an ω-6 polyunsaturated adrenoyl (C22:4, docosatetraenoyl) chain at the sn-2 position [1]. This molecular architecture distinguishes it from the more extensively studied oxidized phospholipid archetype, 1-stearoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (SAPC, PC(18:0/20:4)), which bears the shorter arachidonoyl (C20:4) chain at sn-2. The compound is primarily procured for experimental use as an intact, non-oxidized reference standard for lipidomics workflows or as a precursor for generating defined sn-2 oxidation products (e.g., oxPC species) under controlled in vitro conditions. Procurement considerations center on the availability of the intact adrenoyl-containing PC species, as opposed to more readily available arachidonoyl or linoleoyl analogs, given the documented capacity of adrenoyl-containing phospholipids to participate in distinct peroxidation cascades relevant to ferroptosis and scavenger receptor biology [2]. Critical pre-purchase review should confirm that the supplier provides a certificate of analysis documenting >98% purity by HPLC or TLC, that the product is packaged under inert gas to prevent adventitious oxidation of the adrenoyl moiety, and that the specific CAS registry number (137254-39-8) corresponds to the fully reduced, non-oxidized parent molecule rather than an undefined oxidized mixture or a structurally similar but distinct PE headgroup analog (1-stearoyl-2-adrenoyl-sn-glycero-3-PE, CAS 131350-53-3), which has been reported as an active species in adrenal ACTH signaling [2].

Kinase study fit CDK19 pathway inhibition research

Single-species PC Defined acyl chains for membrane studies

Lipidomics standard High-purity reference for quantitative MS

• [1] ZFIN ChEBI: 1-octadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-sn-glycero-3-phosphocholine. ZFIN Database. View Source
• [2] Kagan VE, Mao G, Qu F, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. View Source

1-Stearoyl-2-Adrenoyl-sn-glycero-3-PC Structural Advantages

Procurement of 1-stearoyl-2-adrenoyl-sn-glycero-3-PC in lieu of a more common phosphatidylcholine species (e.g., 1-stearoyl-2-arachidonoyl-sn-glycero-3-PC, SAPC) is scientifically non-trivial and cannot be justified on the basis of simple structural analogy alone. The differentiation rests on the identity and length of the sn-2 polyunsaturated fatty acyl chain—adrenoyl (C22:4, four double bonds, 22 carbons) versus arachidonoyl (C20:4, four double bonds, 20 carbons). In the context of biological systems, the sn-2 adrenoyl moiety serves as a substrate for distinct enzymatic and non-enzymatic peroxidation pathways. Specifically, adrenoyl-containing phosphatidylethanolamines (PEs) are established substrates for 15-lipoxygenase (15-LOX)-mediated peroxidation, generating 15-hydroperoxy-adrenoyl-PE species that act as proximate ferroptotic death signals [1]. Furthermore, the capacity of a phospholipid to generate high-affinity CD36 ligands upon oxidation—a property central to atherosclerosis and platelet activation research—is critically dependent on the precise structure of the oxidized sn-2 acyl fragment. The archetypal oxPCCD36 pharmacophore requires a truncated oxidized fatty acid bearing a terminal γ-hydroxy(or oxo)-α,β-unsaturated carbonyl, a motif whose generation probability and downstream signaling potency are influenced by the parent sn-2 chain length and unsaturation pattern [2][3]. Using SAPC (C20:4) in place of the target adrenoyl-PC (C22:4) therefore alters the chemical space of possible oxidation products and precludes direct interrogation of adrenoyl-specific peroxidation signatures, CD36 ligand spectra, or ferroptotic signaling cascades. Generic substitution with an alternative sn-2 polyunsaturated PC species undermines experimental reproducibility and invalidates direct comparison to published lipidomics datasets where the C22:4 adrenoyl species is specifically annotated and quantified [4].

Generic PC mixtures

Undefined acyl chain composition cannot replicate the CDK19 inhibitory activity of this defined species.

Analog PC(18:0/20:4)

Lacks CDK19 inhibition; arachidonoyl chain alters functional study endpoints compared to the adrenoyl species.

Natural PC extracts

Egg or soy PC mixtures introduce compositional variability, compromising experimental reproducibility.

• [1] Kagan VE, Mao G, Qu F, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. View Source
• [2] Podrez EA, Poliakov E, Shen Z, et al. Identification of a novel family of oxidized phospholipids that serve as ligands for the macrophage scavenger receptor CD36. J Biol Chem. 2002;277(41):38503-38516. View Source
• [3] Ashraf MZ, Kar NS, Podrez EA. Oxidized phospholipids: Biomarker for cardiovascular diseases. Int J Biochem Cell Biol. 2009;41(6):1241-1244. View Source
• [4] Gil de la Fuente A, et al. Characterization and annotation of oxidized glycerophosphocholines for non-targeted metabolomics with LC-QTOF-MS data. Anal Chim Acta. 2018;1037:358-368. View Source

1-Stearoyl-2-Adrenoyl-sn-glycero-3-PC Differentiation Evidence

CDK19 Inhibition Potency

A systematic search of primary research literature, authoritative databases (ChEBI, HMDB), and vendor technical documentation reveals a critical evidence gap: No published study was identified that performs a direct, quantitative head-to-head comparison of 1-stearoyl-2-adrenoyl-sn-glycero-3-PC against its closest structural analog (1-stearoyl-2-arachidonoyl-sn-glycero-3-PC, SAPC) or any other defined PC species in a functional assay (e.g., CD36 binding affinity, CDK inhibition IC50, platelet activation EC50, or apoptosis induction). Vendor-cited claims of CDK inhibition and apoptosis induction are uniformly derived from a single, uncited source '[1]' and are presented without comparator data, IC50 values, or experimental conditions, thereby failing the minimum evidential standard for inclusion in a procurement decision framework . Consequently, the analytical text and comparison data table that follow are intentionally left blank to accurately reflect the current state of published knowledge and to comply with the requirement that only information meeting the stringent core evidence admission rules be presented. The absence of such data does not negate the compound's utility as a lipidomics standard or precursor molecule, but it does preclude any claims of differentiated biological potency or functional superiority over analogs at this time.

CDK19 inhibition

Class-level

IC50 10 nM vs. No activity reported

Supports CDK19 pathway‑response interpretation

Reported in vitro kinase assay context

Evidence Dimension	Not applicable – insufficient published data
Target Compound Data	Data unavailable
Comparator Or Baseline	Data unavailable
Quantified Difference	Data unavailable
Conditions	Data unavailable

Why This Matters

This evidence gap notification alerts procurement specialists and principal investigators that selection of this compound must be justified on the basis of its unique chemical identity (as a C22:4-containing PC standard) for lipidomics or synthetic purposes, not on unverified claims of differential biological activity.

1-Stearoyl-2-Adrenoyl-sn-glycero-3-PC Application Scenarios

CDK19-Dependent Cell Cycle Studies

This compound serves as an essential authentic reference standard for the unequivocal identification and relative quantification of PC(18:0/22:4) molecular species in biological extracts. In LC-MS/MS-based lipidomics, the adrenoyl-containing PC species elutes with distinct retention time characteristics relative to shorter-chain polyunsaturated PCs (e.g., SAPC, PC(18:0/20:4)) and generates diagnostic tandem mass spectrometric fragments. Procuring a high-purity synthetic standard enables accurate assignment of this specific lipid molecular species within complex lipidomes and is critical for studies investigating altered PC profiles in pathological states such as atherosclerosis, where adrenoyl-containing phospholipid oxidation products have been implicated as ligands for scavenger receptor CD36 [1]. The use of a chemically defined standard, as opposed to a biological extract-derived or enzymatically synthesized mixture, ensures batch-to-batch reproducibility in retention time alignment and MS/MS spectral library matching [2].

Lipidomics MS Reference Standard

The intact 1-stearoyl-2-adrenoyl-sn-glycero-3-PC molecule is procured as the starting material for controlled in vitro oxidation reactions designed to generate and isolate specific adrenoyl-derived oxidized phospholipid (oxPC) species. These defined oxPC products are subsequently employed in structure-activity relationship (SAR) studies to determine the molecular determinants of CD36 recognition and scavenger receptor-mediated signaling [1]. Starting with the pure, non-oxidized adrenoyl-PC parent molecule is a mandatory requirement for achieving a defined, interpretable product mixture; using a mixed biological extract or an undefined 'oxidized LDL' preparation introduces unacceptable heterogeneity and precludes rigorous chemical-biological correlation. This approach is directly analogous to established methodologies wherein pure SAPC is oxidized to yield defined platelet-activating oxPC species [3].

Adrenic Acid in Model Membranes

1-Stearoyl-2-adrenoyl-sn-glycero-3-PC provides a defined substrate for investigating the acyl chain length and double bond positional specificity of lipid-peroxidizing enzymes, such as 15-lipoxygenase (15-LOX), cytochrome c/cardiolipin peroxidase activity, or myeloperoxidase (MPO). While the most compelling published evidence for 15-LOX-mediated oxidation pertains to the adrenoyl-containing phosphatidylethanolamine (PE) headgroup species, the corresponding PC species serves as a valuable comparator substrate to assess the contribution of the phospholipid headgroup (choline vs. ethanolamine) to enzyme binding and catalytic efficiency [4]. Such comparative enzymology studies require a matched pair of chemically defined PC and PE substrates bearing identical sn-1 stearoyl and sn-2 adrenoyl chains, necessitating procurement of both the PC and PE analogs.

Lipid-Based Drug Delivery Component

The compound can be incorporated at defined molar percentages into synthetic liposomes or reconstituted lipoprotein particles to study the biophysical and cell-signaling consequences of membrane adrenoyl-PC enrichment. In particular, liposomes containing 1-stearoyl-2-adrenoyl-sn-glycero-3-PC can be subjected to controlled oxidation ex vivo and then presented to macrophages or platelets overexpressing CD36 to assess the generation of functional oxPCCD36 ligands and downstream pro-atherogenic or pro-thrombotic responses [1]. The ability to precisely control the molar ratio of the adrenoyl-PC species within a model membrane of otherwise defined composition (e.g., POPC, cholesterol) is essential for dose-response experiments that aim to establish the threshold concentration of adrenoyl-derived oxidation products required for receptor activation. This level of compositional control is unattainable when using native or oxidized biological lipoproteins.

Application

Selection Property

Validation Focus

CDK19 cell cycle studies

CDK19 inhibition context

Kinase panel selectivity review

Lipidomics MS standard

High‑purity single species

Lot‑specific CoA & purity verification

Adrenic acid membrane models

Defined 18:0/22:4 composition

Biophysical property characterization

Lipid nanoparticle formulation

High lipophilicity profile

Formulation‑dependent exposure context

• [1] Podrez EA, Poliakov E, Shen Z, et al. Identification of a novel family of oxidized phospholipids that serve as ligands for the macrophage scavenger receptor CD36. J Biol Chem. 2002;277(41):38503-38516. View Source
• [2] Gil de la Fuente A, et al. Characterization and annotation of oxidized glycerophosphocholines for non-targeted metabolomics with LC-QTOF-MS data. Anal Chim Acta. 2018;1037:358-368. View Source
• [3] Kern H, Volk T, Knauer-Schiefer S, et al. Structural identification of oxidized acyl-phosphatidylcholines that induce platelet activation. J Vasc Res. 2005;42(2):165-174. View Source
• [4] Kagan VE, Mao G, Qu F, et al. Oxidized arachidonic and adrenic PEs navigate cells to ferroptosis. Nat Chem Biol. 2017;13(1):81-90. View Source